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Compound of Interest

Compound Name: CFI1-400936

Cat. No.: B15608704

Application Notes and Protocols for CFI-400945

For Researchers, Scientists, and Drug Development Professionals

Introduction

CFI-400945 is a potent and selective, orally bioavailable, ATP-competitive inhibitor of Polo-like
kinase 4 (PLK4).[1][2][3] PLK4 is a serine/threonine kinase that plays a critical role in centriole
duplication during the cell cycle.[1][4] Inhibition of PLK4 by CFI-400945 disrupts centriole
duplication, leading to mitotic defects, genomic instability, and ultimately, cell death in cancer
cells.[3][5] These characteristics make CFI-400945 a valuable tool for cancer research and a
potential therapeutic agent.[5][6] This document provides detailed application notes and
protocols for the solubilization and preparation of stock solutions of CFI-400945 in DMSO.

Chemical and Physical Properties

A summary of the key chemical and physical properties of CFI-400945 is provided in the table
below for easy reference.
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Property Value Reference
Molecular Formula C33H34N40s3 [1]
Molecular Weight 534.7 g/mol [1]
CAS Number 1338806-73-7 [1]
Appearance Crystalline solid [1]
Purity >99.5% [7]
Storage (Solid) -20°C [1]

Solubility Data

CFI1-400945 exhibits high solubility in dimethyl sulfoxide (DMSO) and ethanol, while being
insoluble in water. It is crucial to use fresh, anhydrous DMSO for preparing solutions, as the
presence of moisture can reduce the solubility of the compound.[2]

Molar

Solvent Solubility Concentration Reference
(approx.)

DMSO >109.8 mg/mL ~205.3 mM [1]

DMSO 100 mg/mL 187.03 mM [2]

Ethanol =293 mg/mL ~173.9 mM [1]

Water Insoluble - [1112]

Experimental Protocols
Preparation of a 10 mM CFI-400945 Stock Solution in
DMSO

This protocol describes the preparation of a 10 mM stock solution of CFI-400945 in DMSO, a
common starting concentration for in vitro cell-based assays.

Materials:
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CFI-400945 (solid)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Calibrated micropipettes and sterile tips

Protocol:

Equilibrate CFI-400945: Allow the vial of solid CFI-400945 to equilibrate to room temperature
before opening to prevent condensation of moisture.

Weigh CFI-400945: Tare a sterile microcentrifuge tube on a calibrated analytical balance.
Carefully weigh out the desired amount of CFI-400945. For example, to prepare 1 mL of a 10
mM stock solution, weigh out 5.347 mg of CFI-400945.

Add DMSO: Using a calibrated micropipette, add the calculated volume of anhydrous DMSO
to the microcentrifuge tube containing the CFI-400945. To prepare a 10 mM solution with
5.347 mg of CFI-400945, add 1 mL of DMSO.

Dissolve the Compound: Tightly cap the tube and vortex thoroughly until the solid is
completely dissolved. Gentle warming in a water bath (up to 37°C) or sonication can be used
to aid dissolution if necessary.[2] Visually inspect the solution to ensure there are no
undissolved particulates.

Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes to minimize freeze-thaw cycles. Store the aliquots at -20°C. While
some studies suggest compound stability in DMSO for extended periods, it is recommended
to use the solution as soon as possible, as long-term storage is not advised.[1]
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Workflow for 10 mM CFI-400945 Stock Solution Preparation
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Caption: Workflow for preparing a 10 mM CFI-400945 stock solution in DMSO.
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Signaling Pathway

CFI-400945 exerts its biological effects by targeting the PLK4 signaling pathway, which is
central to the regulation of centriole duplication. The diagram below illustrates the mechanism
of action of CFI-400945.
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Caption: CFI-400945 inhibits PLK4, disrupting centriole duplication and leading to cell death.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [CFI-400945 solubility and stock solution preparation in
DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
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preparation-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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